2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione

• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 2-[4-(2-methyl-6-phenylpyrimidin-4-yl)sulfanylbutyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H21N3O2S/c1-16-24-20(17-9-3-2-4-10-17)15-21(25-16)29-14-8-7-13-26-22(27)18-11-5-6-12-19(18)23(26)28/h2-6,9-12,15H,7-8,13-14H2,1H3
• InChI Key: UTGMHZYVAWAKSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SCCCCN2C(=O)C3=CC=CC=C3C2=O)C4=CC=CC=C4

Description

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE is a complex organic compound that features a unique combination of pyrimidine and isoindole structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE typically involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance production scalability and consistency .

Chemical Reactions Analysis

Types of Reactions

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides .

Scientific Research Applications

2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with unique properties .

Mechanism of Action

The mechanism by which 2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE exerts its effects involves interaction with specific molecular targets and pathways. These may include binding to enzymes or receptors, thereby modulating their activity and influencing cellular processes. The exact pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Thiazoles: Known for their diverse biological activities, including antimicrobial and anticancer properties.

Imidazoles: Widely used in pharmaceuticals for their broad range of biological activities.

Indoles: Noted for their significant biological potential, including antiviral and anticancer activities.

Uniqueness

What sets 2-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]BUTYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE apart is its unique combination of pyrimidine and isoindole structures, which may confer distinct chemical and biological properties not found in other similar compounds .